Cas no 764667-50-7 (N-(2-Bromobenzyl)-N-butyl-N-methylamine)

• Product Name: N-(2-Bromobenzyl)-N-butyl-N-methylamine
• CAS No: 764667-50-7
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• MDL: MFCD12027206
• CID: 3373353
• PubChem ID: 25219603
• Update Time: 2025-05-19

N-(2-Bromobenzyl)-N-butyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 2-BROMO-N-BUTYL-N-METHYL-
• N-(2-bromobenzyl)-N-butyl-N-methylamine
• MFCD12027206
• ALBB-006480
• N-(2-bromobenzyl)-N-methylbutan-1-amine
• N-[(2-bromophenyl)methyl]-N-methylbutan-1-amine
• [(2-bromophenyl)methyl](butyl)methylamine
• LS-02288
• AKOS000266077
• 764667-50-7
• STK503950
• H24097
• N-(2-Bromobenzyl)-N-butyl-N-methylamine

• MDL： MFCD12027206
• Inchi： 1S/C12H18BrN/c1-3-4-9-14(2)10-11-7-5-6-8-12(11)13/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： LUADAWIDBOWUIC-UHFFFAOYSA-N
• SMILES： C1(CN(CCCC)C)=CC=CC=C1Br

Computed Properties

• Exact Mass: 255.06226Da
• Monoisotopic Mass: 255.06226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų